molecular formula C7H4BrF3MgO B1443679 3-(Trifluoromethoxy)phenylmagnesium bromide CAS No. 552332-04-4

3-(Trifluoromethoxy)phenylmagnesium bromide

Cat. No. B1443679
CAS RN: 552332-04-4
M. Wt: 265.31 g/mol
InChI Key: DQISXHNMIPMNHU-UHFFFAOYSA-M
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Description

Molecular Structure Analysis

The molecular weight of 3-(Trifluoromethoxy)phenylmagnesium bromide is 265.31 . The InChI code is 1S/C7H4F3O.BrH.Mg/c8-7(9,10)11-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q;;+1/p-1 .


Chemical Reactions Analysis

Grignard reagents, such as 3-(Trifluoromethoxy)phenylmagnesium bromide, are known for their ability to form carbon-carbon bonds . They often add to carbonyls, such as ketones and aldehydes . With carbon dioxide, they react to give carboxylic acids after an acidic workup .


Physical And Chemical Properties Analysis

Phenylmagnesium bromide, a similar compound, is a strong nucleophile as well as a strong base . It can abstract even mildly acidic protons, thus the substrate must be protected where necessary . It often adds to carbonyls, such as ketones, aldehydes .

Scientific Research Applications

Organic Synthesis

3-(Trifluoromethoxy)phenylmagnesium bromide: is a Grignard reagent that is pivotal in organic synthesis. It’s used to introduce the 3-trifluoromethoxyphenyl group into molecules, which can significantly alter the chemical and physical properties of compounds. This group is particularly valuable in increasing the lipophilicity and metabolic stability of pharmaceuticals .

Medicinal Chemistry

In medicinal chemistry, this compound serves as a building block for the synthesis of bioactive molecules. The trifluoromethoxy moiety is known for its ability to improve the pharmacokinetic properties of drugs, making them more effective at lower doses and potentially reducing side effects .

Agrochemical Development

The introduction of the trifluoromethoxy group into agrochemicals can enhance their activity and durability. This is due to the electron-withdrawing nature of the trifluoromethoxy group, which can lead to increased binding affinity to biological targets in pests .

Material Science

In material science, 3-(Trifluoromethoxy)phenylmagnesium bromide can be used to synthesize polymers and coatings with unique properties such as increased thermal stability and chemical resistance, which are desirable in high-performance materials .

Fluorine Chemistry Research

This compound is also significant in the field of fluorine chemistry, where it’s used to study the behavior of CF3O -containing compounds. The trifluoromethoxy group is less common than other fluorinated groups, making it a subject of interest for developing new synthetic methodologies .

Environmental Chemistry

In environmental chemistry, researchers can use 3-(Trifluoromethoxy)phenylmagnesium bromide to create compounds that can break down pollutants or act as tracers for environmental monitoring due to the unique reactivity of the trifluoromethoxy group .

Catalysis

The compound can be employed in catalysis to facilitate various chemical reactions. The phenylmagnesium moiety can act as a nucleophile, opening up pathways for creating complex molecules with high precision .

Neuroscience Research

Lastly, in neuroscience research, molecules containing the trifluoromethoxy group are explored for their potential effects on the central nervous system. They can serve as probes or modulators for studying neurological pathways and disorders .

Mechanism of Action

The Grignard reaction involves the attack by the nucleophilic carbon atom of the Grignard reagent at the carbonyl carbon atom to form a new C-C bond . Acidic work-up converts the alkoxide species to the corresponding alcohol .

Safety and Hazards

3-(Trifluoromethoxy)phenylmagnesium bromide is considered hazardous. It is extremely flammable and may cause drowsiness or dizziness . It causes severe skin burns and eye damage and may cause respiratory irritation . It is also suspected of causing cancer .

properties

IUPAC Name

magnesium;trifluoromethoxybenzene;bromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4F3O.BrH.Mg/c8-7(9,10)11-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q-1;;+2/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQISXHNMIPMNHU-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C[C-]=CC(=C1)OC(F)(F)F.[Mg+2].[Br-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrF3MgO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Trifluoromethoxy)phenylmagnesium bromide

CAS RN

552332-04-4
Record name 552332-04-4
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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